Cas no 77733-16-5 (23,25-Dihydroxy Vitamin D3)

• Product Name: 23,25-Dihydroxy Vitamin D3
• CAS No: 77733-16-5
• Molecular Formula: C₂₇H₄₄O₃
• Molecular Weight: 416.63646
• CID: 568701

23,25-Dihydroxy Vitamin D3 Properties

Names and Identifiers

• 2,4-Heptanediol,2-methyl-6-[(1R,3aS,4E,7aR)-octahydro-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-7a-methyl-1H-inden-1-yl]-,(6R)-
• 23,25-Dihydroxy Vitamin D3
• 2,4-Heptanediol,2-methyl-6-[(1R,3aS,4E,7aR)-octahydro-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-7a-met
• (23S)-23,25-Dihydroxycholecalciferol
• (6R)-6-[(1R,3aR,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidene-cyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methyl-heptane-2,4-diol
• 23S,25-dihydroxyvitamin D3

Computed Properties

• Exact Mass: 416.32900

Experimental Properties

• LogP: 5.70470
• PSA: 60.69000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives